Cas no 2193064-91-2 (6-phenyl-1,2-diazaspiro2.5oct-1-en-6-ol)

• Product Name: 6-phenyl-1,2-diazaspiro2.5oct-1-en-6-ol
• CAS No: 2193064-91-2
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6023808
• PubChem ID: 165546158
• Update Time: 2025-11-06

6-phenyl-1,2-diazaspiro2.5oct-1-en-6-ol Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-1,2-diazaspiro2.5oct-1-en-6-ol
• 6-phenyl-1,2-diazaspiro[2.5]oct-1-en-6-ol
• EN300-1693433
• 2193064-91-2

• Inchi： 1S/C12H14N2O/c15-11(10-4-2-1-3-5-10)6-8-12(9-7-11)13-14-12/h1-5,15H,6-9H2
• InChI Key： RAPJPDVSESNQLJ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CCC2(CC1)N=N2

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45Ų

Additional information on 6-phenyl-1,2-diazaspiro2.5oct-1-en-6-ol

6-Phenyl-1,2-Diazaspiro[2.5]Oct-1-en-6-Ol: A Comprehensive Overview

The compound 6-phenyl-1,2-diazaspiro[2.5]oct-1-en-6-ol, identified by the CAS number 2193064-91-2, is a unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a six-membered ring and a five-membered ring, creating a bicyclic system with interesting electronic and steric properties.

The name 6-phenyl indicates the presence of a phenyl group attached at the sixth position of the spiro system. The phenyl group is an aromatic six-carbon ring, which contributes to the molecule's stability and reactivity. The 1,2-diaza part of the name signifies the presence of two nitrogen atoms in adjacent positions within one of the rings. This nitrogen substitution is crucial as it introduces heteroaromaticity, enhancing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions.

The spiro[2.5] notation refers to the specific arrangement of the two rings: one with two carbons (the smaller ring) and one with five carbons (the larger ring). This arrangement creates a rigid and compact structure, which is advantageous in drug design for improving bioavailability and target specificity. The en in the name denotes an alkene group within the structure, adding conjugation and potentially influencing the molecule's electronic properties.

The hydroxyl group (-ol) at position 6 plays a significant role in determining the compound's reactivity and solubility. Hydroxyl groups are known to enhance solubility in polar solvents and can act as hydrogen bond donors, which is beneficial in biological systems where such interactions are critical for molecular recognition.

Recent studies have highlighted the potential of spiro compounds like 6-phenyl-1,2-diazaspiro[2.5]oct-1-en-6-ol in drug discovery. Researchers have explored their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

In addition to its biological applications, 6-phenyl-1,2-diazaspiro[2.5]oct-1-en-6-ol has shown promise in materials science. Its rigid structure and aromaticity make it a candidate for use in organic electronics, particularly as a component in semiconducting materials or as a building block for more complex architectures.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of precursor molecules containing the necessary functional groups. Advanced techniques such as Suzuki coupling or Stille coupling are often employed to achieve high yields and selectivity during the synthesis process.

In terms of stability, 6-phenyl-1,2-diazaspiro[2.5]oct-1-en-6ol has been shown to be relatively stable under normal storage conditions. However, exposure to strong oxidizing agents or extreme temperatures may lead to decomposition or structural rearrangement.

The compound's solubility profile is another key aspect that has been extensively studied. It exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but shows limited solubility in water due to its hydrophobic nature.

In conclusion, 6-phenvl-l , 2 - diazaspiro [ 2 . 5 ] oct - l - en - 6 - ol represents an exciting area of research with potential applications across multiple disciplines. Its unique structural features make it an attractive candidate for further investigation into its biological activity , material properties , and synthetic methodologies . As research continues , this compound may unlock new possibilities for drug development , materials science , and beyond . p > article > response >